Cas no 131427-21-9 ((1-Benzyl-1H-indazol-3-yl)methanol)

(1-Benzyl-1H-indazol-3-yl)methanol Properties

Names and Identifiers

• (1-Benzyl-1H-indazol-3-yl)methanol
• (1-benzylindazol-3-yl)methanol
• 1-Benzyl-3-hydroxymethyl-1H-indazole
• 1H-Indazole-3-methanol,1-(phenylmethyl)-
• (1-Benzyl-1H-indazol-3-yl)-methanol
• 1-benzyl-3-hydroxymethylindazole
• 1H-Indazole-3-methanol,1-(phenylmethyl)
• (1-benzyl-1H-indazol-3-yl)methanol
• FT-0749713
• (1-Benzyl-1H-indazol-3-yl) methanol
• BS-20503
• DTXSID70443142
• 1-benzyl3-hydroxymethyl-indazole
• 1H-Indazole-3-methanol, 1-(phenylmethyl)-
• AKQDXNFPEFHRLS-UHFFFAOYSA-N
• 1-benzyl-3-hydroxymethyl-indazole
• AKOS015911451
• SCHEMBL928055
• SB16311
• 2-METHOXYPHENYLGLYOXALHYDRATE
• NS00001655
• 131427-21-9
• CS-0210684
• EC 603-485-2
• 1-BENZYL-3-HYDROXYMETHYL-1H-INDAZOLE
• DB-057991
• (1-Benzyl-1H-indazol-3-yl)Methanol
• +Expand

• InChIKey： AKQDXNFPEFHRLS-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14N2O/c18-11-14-13-8-4-5-9-15(13)17(16-14)10-12-6-2-1-3-7-12/h1-9,18H,10-11H2
• SMILES： OCC1=NN(CC2=CC=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 238.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.110613074g/mol
• Heavy Atom Count: 18
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• LogP: 2.57690
• PSA: 38.05000
• Refractive Index: 1.633
• Boiling Point: 450.624°C at 760 mmHg
• Flash Point: 226.33°C
• Density: 1.183